N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide

• IUPAC Name: [(Z)-(1-amino-2-thiophen-2-ylethylidene)amino] 2-(3,4-dimethylphenoxy)acetate
• InChI: InChI=1S/C16H18N2O3S/c1-11-5-6-13(8-12(11)2)20-10-16(19)21-18-15(17)9-14-4-3-7-22-14/h3-8H,9-10H2,1-2H3,(H2,17,18)
• InChI Key: VNCDEUHWCJVJOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)ON=C(CC2=CC=CS2)N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)OCC(=O)O/N=C(/CC2=CC=CS2)\N)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide, also known as DMTA, is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have a unique mechanism of action that could be useful in studying various physiological and biochemical processes.

Mechanism of Action

N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide works by inhibiting the activity of certain enzymes and receptors in the body, including acetylcholinesterase and nicotinic acetylcholine receptors. This inhibition leads to an increase in the levels of certain neurotransmitters, including acetylcholine and dopamine, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide has been shown to have various biochemical and physiological effects, including increased levels of acetylcholine and dopamine, as well as decreased levels of certain inflammatory cytokines. These effects could potentially be useful in studying the role of these neurotransmitters and cytokines in various diseases and conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide in lab experiments is its unique mechanism of action, which could provide insights into various physiological and biochemical processes. However, one limitation of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide. One area of interest could be the study of the effects of this compound on various disease models, including Alzheimer's disease and Parkinson's disease. Additionally, further research could be done to explore the potential therapeutic applications of N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide in these and other diseases. Finally, the development of safer and more effective derivatives of N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide could also be an area of future research.

Synthesis Methods

N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylphenol with acetic anhydride to form 3,4-dimethylphenyl acetate. This intermediate is then reacted with 2-aminothiophene to form N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide.

Scientific Research Applications

N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide has been found to have potential applications in scientific research, particularly in the study of various physiological and biochemical processes. This compound has been shown to have a unique mechanism of action that could be useful in studying the effects of certain enzymes and receptors in the body.